Cas no 166539-00-0 (methyl (3R)-3-hydroxy-4-methoxybutanoate)

• Product Name: methyl (3R)-3-hydroxy-4-methoxybutanoate
• CAS No: 166539-00-0
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 5938187
• PubChem ID: 11789356
• Update Time: 2025-05-26

methyl (3R)-3-hydroxy-4-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-4-methoxybutanoate
• Methyl (R)-4-Methoxy-3-Hydroxybutyrate
• VKCKOTRHMPAORK-RXMQYKEDSA-N
• EN300-1858518
• 166539-00-0

• Inchi： 1S/C6H12O4/c1-9-4-5(7)3-6(8)10-2/h5,7H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： VKCKOTRHMPAORK-RXMQYKEDSA-N
• SMILES： O[C@@H](COC)CC(=O)OC

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl (3R)-3-hydroxy-4-methoxybutanoate

Exploring Methyl (3R)-3-hydroxy-4-methoxybutanoate (CAS No. 166539-00-0): Properties, Applications, and Innovations

Methyl (3R)-3-hydroxy-4-methoxybutanoate (CAS No. 166539-00-0) is a chiral ester compound with significant relevance in pharmaceutical synthesis, fragrance formulation, and specialty chemical research. Its unique structural features, including the hydroxy and methoxy functional groups, make it a versatile intermediate for asymmetric synthesis. This article delves into its molecular characteristics, industrial applications, and emerging trends aligned with current scientific and commercial interests.

The compound's stereospecificity (R-configuration) is critical for producing enantiomerically pure drugs, a growing demand in the pharmaceutical industry. Researchers increasingly focus on green chemistry approaches to synthesize such chiral building blocks, reducing waste and energy consumption. Recent studies highlight its role in synthesizing biodegradable polymers, addressing global concerns about plastic pollution—a topic frequently searched in academic and environmental forums.

From a technical perspective, methyl (3R)-3-hydroxy-4-methoxybutanoate exhibits favorable solubility in organic solvents like ethanol and dichloromethane, facilitating its use in catalytic reactions. Its boiling point (approximately 245°C) and molecular weight (162.18 g/mol) are often queried in chemical databases, reflecting user interest in process optimization. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring high purity (>98%) for critical applications.

In the fragrance industry, this ester contributes to sustainable perfumery by serving as a precursor for floral and fruity odorants. Consumer trends toward clean-label ingredients have spurred innovation in deriving such compounds from bio-based feedstocks—a hot topic in SEO-driven searches like "natural fragrance additives." Regulatory compliance (e.g., IFRA standards) further underscores its safe use in cosmetics.

Emerging applications include its utilization in 3D printing resins and photocurable materials, where its functional groups enhance cross-linking efficiency. Patent analyses reveal a 20% annual growth in filings related to chiral esters, indicating robust R&D activity. For laboratory procurement, suppliers often list it under synonyms like (R)-methyl 3-hydroxy-4-methoxybutyrate, a long-tail keyword optimizing search visibility.

Environmental impact assessments show that methyl (3R)-3-hydroxy-4-methoxybutanoate has low ecotoxicity, aligning with EU REACH and EPA guidelines. This compliance makes it attractive for circular economy initiatives, another trending search term. Future research may explore enzymatic synthesis routes to improve atom economy—a frequent query in AI-driven chemical literature analysis.

In summary, CAS No. 166539-00-0 represents a nexus of innovation across pharmaceuticals, green chemistry, and advanced materials. Its multifunctional properties and alignment with sustainability goals ensure continued relevance in scientific and industrial discourse.